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Compound of Interest

Compound Name: Fluorobenzene

Cat. No.: B045895

An In-Depth Technical Guide to the Toxicological Data and Safety Precautions for
Fluorobenzene

Executive Summary

Fluorobenzene (CesHsF) is a colorless, flammable liquid with a characteristic aromatic odor,
widely used as a solvent, a reagent in chemical synthesis, and as an intermediate in the
production of pharmaceuticals and agrochemicals.[1][2] This guide provides a comprehensive
overview of its toxicological profile and essential safety precautions for its handling, storage,
and disposal. It is intended for researchers, scientists, and professionals in drug development
who may work with this chemical. The information compiled herein is based on safety data
sheets, toxicological databases, and regulatory information.

Toxicological Data

The toxicological effects of fluorobenzene have been evaluated through various in vivo and in
vitro studies. The primary hazards include severe eye irritation, flammability, and potential
target organ effects with repeated exposure.[3][4][5]

Quantitative Toxicity Data

The following tables summarize the acute toxicity and ecotoxicity data for fluorobenzene.

Table 1: Acute Toxicity of Fluorobenzene
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Route of .
Test Type Species Value Reference(s)
Exposure
LD50 Oral Rat 4399 mg/kg [B1516171181I9]
LC50 Inhalation Rat 26,908 mg/m3 [3][10]
) 24.4 - 26.9 mg/L
LC50 Inhalation Rat [718]
(4h)
) 45,000 mg/m3
LC50 Inhalation Mouse [3]
(2h)
Table 2: Irritation and Sensitization Data
Test Type Species Result Reference(s)
Skin . o
Rabbit No skin irritation [5][6]

Corrosion/Irritation

Severe eye irritation /

Serious Eye ) )
o Rabbit Causes serious eye [51I6][11][12]
Damage/Irritation
damage
Skin Sensitization Guinea Pig Not a skin sensitizer [5][6]

Table 3: Genotoxicity and Carcinogenicity
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(96h)

Test Type System Result Reference(s)
Germ Cell Ames Test (S. )

. o Negative [5][13]
Mutagenicity typhimurium)
Germ Cell Mouse Lymphoma )

. Negative [5]
Mutagenicity Assay
Germ Cell Mouse Micronucleus ]

. Negative [13]
Mutagenicity Assay

) o IARC, NTP, ACGIH, Not classified as a
Carcinogenicity ] [3115][11]
OSHA carcinogen
) o Inadequate
Carcinogenicity ) )
U.S. EPA information to assess [10][13]
Assessment . _ _
carcinogenic potential
Table 4: Ecotoxicity Data
Test Type Species Value Reference(s)
Acute Toxicity to Fish Rainbow Trout LC50: 10.3 mg/L (96h)  [7][11]
Acute Toxicity to Fish (Not specified) LC50: 6.6 mg/L (6h) [71[11]
Acute Toxicity to - EC50: 7.37 mg/L
) (Not specified) [8]
Daphnia (24h)
o B EC50: 12.5 mg/L

Acute Toxicity to Algae  (Not specified) [8]

Health Effects Summary

o Acute Effects: Inhalation can irritate the nose and throat and may cause symptoms like

headache, dizziness, nausea, and weakness.[2][3][4] Direct contact causes severe eye

irritation and may lead to serious damage.[5][14] Skin contact can cause irritation, and

prolonged exposure may lead to defatting and dermatitis.[3]
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o Chronic Effects: Repeated exposure may cause damage to the lungs, liver, and kidneys, and
affect the nervous system.[1][2][4]

Experimental Protocols

The toxicological data presented are based on standardized testing guidelines. Below are brief
descriptions of the methodologies for key experiments cited.

Skin Irritation/Corrosion (OECD Test Guideline 404)

This test evaluates the potential of a substance to cause skin irritation. A small amount of the
test substance (fluorobenzene) is applied to the shaved skin of a test animal, typically a rabbit.
The application site is observed for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The results for
fluorobenzene indicate it is not a skin irritant under these test conditions.[5][6]

Eye Irritation/Corrosion (Method not specified, but
consistent with OECD 405)

To assess eye irritation potential, a measured amount of the substance is instilled into one eye
of a test animal (e.g., a rabbit), with the other eye serving as a control. The eyes are examined
for effects on the cornea, iris, and conjunctiva at specific time points after instillation.
Fluorobenzene has been shown to cause severe eye irritation and damage.[5][6][11]

Bacterial Reverse Mutation Test (Ames Test; OECD Test
Guideline 471)

The Ames test uses several strains of the bacterium Salmonella typhimurium with pre-existing
mutations that render them unable to synthesize histidine. The bacteria are exposed to the test
substance (fluorobenzene) with and without a metabolic activation system (e.g., a rat liver
extract, S9 mix). If the substance is a mutagen, it will cause reverse mutations, allowing the
bacteria to grow on a histidine-free medium. Fluorobenzene has tested negative in the Ames
test.[5][13]

In Vivo Micronucleus Assay (OECD Test Guideline 474)
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This assay detects damage to chromosomes or the mitotic apparatus. Mice are exposed to
fluorobenzene, and their bone marrow is analyzed for the presence of micronuclei in
polychromatic erythrocytes (PCES). An increase in micronucleated PCEs indicates that the
substance is clastogenic (chromosome-breaking) or aneugenic (causes chromosome loss).
Fluorobenzene was reported to be negative in a mouse micronucleus assay.[13]

Safety Precautions and Handling

Given its hazardous properties, strict safety protocols must be followed when handling
fluorobenzene.

First Aid Measures

 Inhalation: Remove the individual from the exposure area to fresh air immediately. If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[3][12]

o Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with
plenty of water for at least 15 minutes.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[3][5][14]

« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
water. Never give anything by mouth to an unconscious person. Seek immediate medical
aid.[3]
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Caption: Emergency first aid workflow for fluorobenzene exposure.
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Fire and Explosion Hazards

Fluorobenzene is a highly flammable liquid and vapor with a low flash point of -15°C (5°F).[3]
[4][10] Its vapors are heavier than air and can travel a considerable distance to a source of
ignition and flash back.[1][5][6] Vapors may form explosive mixtures with air.[5][6]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[4][12]

o Unsuitable Extinguishing Media: Do not use a full water jet, as it may spread the fire.[15]

e Hazardous Combustion Products: Fire may produce poisonous gases, including carbon
monoxide, carbon dioxide, and hydrogen fluoride.[1][3][4]

 Firefighting Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3] Use water spray to keep fire-exposed containers cool.[3]

Accidental Release Measures

In the event of a spill, immediate action is required to prevent fire and environmental
contamination.

o Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition
(flames, sparks, hot surfaces).[4] Ensure adequate ventilation. Wear appropriate personal
protective equipment (PPE), including respiratory protection.[15]

o Environmental Precautions: Prevent the spill from entering sewers, surface water, or ground
water.[15]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.[1][4] Collect the absorbed material using non-sparking tools and
place it in a suitable, sealed container for disposal.[3][4]
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Caption: Workflow for responding to an accidental fluorobenzene spill.
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Handling and Storage

» Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[3] Keep
away from heat, sparks, open flames, and other ignition sources.[4][5] Ground and bond
containers when transferring material to prevent static discharge.[3][4] Avoid contact with
eyes, skin, and clothing.[3]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[3][4] Keep containers tightly closed.[3][5] Store in a designated

flammables area.[3]

Click to download full resolution via product page

Caption: Logical relationships for safe handling and storage of fluorobenzene.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations (29 CFR 1910.133) or European
Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3] Respirator use must
follow OSHA respirator regulations (29 CFR 1910.134).[3]

Stability and Reactivity

e Chemical Stability: Stable under normal temperatures and pressures.[3]

o Conditions to Avoid: Heat, flames, sparks, ignition sources, and electrostatic charges.[3][4]
e Incompatible Materials: Incompatible with strong oxidizing agents.[3][10]

e Hazardous Decomposition Products: Does not decompose under normal use.[15] In a fire, it
can produce carbon monoxide, carbon dioxide, and hydrogen fluoride.[1][3]

e Hazardous Polymerization: Has not been reported to occur.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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